Cas no 1492693-44-3 (Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate)

• Product Name: Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate
• CAS No: 1492693-44-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD21170486
• CID: 4769997
• PubChem ID: 65143090
• Update Time: 2026-02-26

Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate
• AK00799573
• SCHEMBL16377765
• tert-butyl3,3,4-trimethylpiperazine-1-carboxylate
• AKOS014476565
• MFCD21170486
• 4-Boc-1,2,2-trimethylpiperazine
• CS-0163139
• D80559
• 1-Boc-3,3,4-trimethylpiperazine
• SY317598
• 1492693-44-3
• BS-15459
• Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate

• MDL： MFCD21170486
• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-7-13(6)12(4,5)9-14/h7-9H2,1-6H3
• InChI Key： VCKJURRWALNUOP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate (CAS: 1492693-44-3) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate (CAS: 1492693-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative, characterized by its tert-butyl carbamate group and trimethyl substitutions, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

One of the key areas of research involving this compound is its role in the synthesis of novel small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective PI3K inhibitors, which are of high interest in oncology. The researchers highlighted the compound's ability to introduce steric hindrance and modulate electronic properties, thereby enhancing the binding affinity and selectivity of the resulting drug candidates.

Further investigations have revealed the compound's potential in central nervous system (CNS) drug development. Its structural features, including the lipophilic tert-butyl group and the basic piperazine nitrogen, make it particularly suitable for crossing the blood-brain barrier. Recent preclinical studies have explored its incorporation into dopamine receptor modulators, showing improved pharmacokinetic profiles compared to earlier analogs.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the modification of Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate. A 2024 Nature Communications paper described a novel palladium-catalyzed coupling reaction that enables selective functionalization at the 4-position of the piperazine ring, opening new avenues for structure-activity relationship studies. This advancement has significantly expanded the compound's utility in medicinal chemistry campaigns.

The safety profile and metabolic stability of derivatives containing this scaffold have also been investigated. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the tert-butyl carbamate group provides enhanced metabolic stability compared to similar compounds with alternative protecting groups. However, researchers have noted the need for careful consideration of the compound's potential for CYP450 enzyme inhibition in drug design applications.

Looking forward, the unique structural features of Tert-butyl 3,3,4-trimethylpiperazine-1-carboxylate continue to inspire new research directions. Current investigations are exploring its use in PROTAC (Proteolysis Targeting Chimera) development and as a component of targeted drug delivery systems. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in pharmaceutical research for years to come.